Diethyl [2-(3-chlorophenyl)ethyl]propanedioate

• Molecular Formula: C15H19ClO4
• Molecular Weight: 298.76 g/mol
• IUPAC Name: diethyl 2-[2-(3-chlorophenyl)ethyl]propanedioate
• InChI: InChI=1S/C15H19ClO4/c1-3-19-14(17)13(15(18)20-4-2)9-8-11-6-5-7-12(16)10-11/h5-7,10,13H,3-4,8-9H2,1-2H3
• InChI Key: FALXKMHHSCIHSD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CCC1=CC(=CC=C1)Cl)C(=O)OCC
• CAS No.: 119035-44-8

Description

Diethyl [2-(3-chlorophenyl)ethyl]propanedioate is an organic compound that belongs to the class of esters It is characterized by the presence of a propanedioate (malonate) group, which is diethylated, and a 3-chlorophenyl group attached to the ethyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of diethyl [2-(3-chlorophenyl)ethyl]propanedioate typically involves the alkylation of diethyl malonate with an appropriate halide. The general procedure includes the following steps:

Formation of Enolate Ion: Diethyl malonate is treated with a strong base such as sodium ethoxide in ethanol to form the enolate ion.

Alkylation: The enolate ion is then reacted with 3-chlorophenylethyl bromide under reflux conditions to yield this compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar steps but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated systems may be employed to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

Diethyl [2-(3-chlorophenyl)ethyl]propanedioate can undergo various chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions due to the presence of the ester groups.

Hydrolysis: The ester groups can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acids.

Decarboxylation: Upon heating, the compound can undergo decarboxylation to form substituted phenylacetic acids.

Common Reagents and Conditions

Bases: Sodium ethoxide, potassium tert-butoxide.

Acids: Hydrochloric acid, sulfuric acid.

Solvents: Ethanol, methanol, dichloromethane.

Major Products

Hydrolysis: Yields 3-chlorophenylacetic acid and diethyl malonate.

Decarboxylation: Yields 3-chlorophenylacetic acid.

Scientific Research Applications

Diethyl [2-(3-chlorophenyl)ethyl]propanedioate has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Medicinal Chemistry: Potential precursor for the synthesis of bioactive molecules with therapeutic properties.

Material Science: May be used in the development of novel materials with specific properties.

Comparison with Similar Compounds

Similar Compounds

Diethyl malonate: A simpler ester with similar reactivity but lacking the 3-chlorophenyl group.

Ethyl acetoacetate: Another ester with similar reactivity but different structural features.

Uniqueness

Diethyl [2-(3-chlorophenyl)ethyl]propanedioate is unique due to the presence of the 3-chlorophenyl group, which imparts distinct chemical and physical properties compared to simpler esters like diethyl malonate and ethyl acetoacetate .